3-[(4-Nitrophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-[(4-nitrophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H12N6O2S/c24-23(25)14-5-3-12(4-6-14)11-26-17-20-19-16-8-7-15(21-22(16)17)13-2-1-9-18-10-13/h1-10H,11H2
• InChI Key: AOBZVNFWCVEYPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN3C(=NN=C3SCC4=CC=C(C=C4)[N+](=O)[O-])C=C2
• Molecular Formula: C17H12N6O2S
• Molecular Weight: 364.4 g/mol
• CAS No.: 894058-73-2

Description

The compound “3-[(4-Nitrophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class. Compounds of this class have been found to exhibit significant biological activity and are being actively researched for their potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Studies

• Synthetic Approaches: Research into triazolo[4,3-b]pyridazine derivatives has led to the development of various synthetic methods aimed at enhancing their chemical properties for potential therapeutic use. For example, a family of triazolo-pyridazine-6-yl-substituted piperazines was synthesized and evaluated for their DPP-4 inhibition potential as anti-diabetic medications, showcasing the versatility of these compounds in medicinal chemistry (Bindu, Vijayalakshmi, & Manikandan, 2019).
• Structural and Theoretical Analysis: Studies also extend to the structural analysis and theoretical calculations of these compounds to understand their chemical behavior. For instance, the synthesis and structure analysis of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine highlighted the importance of DFT calculations and Hirshfeld surface analysis in determining molecular interactions and stability (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).

Biological Activities

• Antimicrobial and Antiviral Activities: Several studies have explored the antimicrobial and antiviral potential of triazolo[4,3-b]pyridazine derivatives. Notably, the antimicrobial evaluations of 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines confirmed their potent antimicrobial agents, highlighting their role in developing new therapeutic agents (Prakash, Hussain, Aneja, Sharma, & Aneja, 2011).
• Anti-Diabetic and Insulinotropic Activities: The insulinotropic and DPP-4 inhibition potential of triazolo-pyridazine derivatives demonstrates their significant promise in the treatment of diabetes. This is exemplified by compounds with excellent antioxidant and insulinotropic activity, offering insights into the development of novel anti-diabetic drugs (Bindu, Vijayalakshmi, & Manikandan, 2019).

Mechanism of Action

Target of Action

Similar compounds with the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been synthesized as novel cdk2 inhibitors . CDK2 (Cyclin-Dependent Kinase 2) is a protein kinase that plays a crucial role in the regulation of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Similar compounds have shown to inhibit the growth of various cell lines, suggesting that they may interact with their targets (like cdk2) to disrupt cell cycle progression .

Biochemical Pathways

Compounds that inhibit cdk2 can affect the cell cycle, particularly the transition from the g1 phase to the s phase . This can lead to cell cycle arrest and apoptosis, thereby inhibiting the proliferation of cancer cells .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines, including mcf-7 and hct-116 . They have also shown to induce apoptosis within cells .